Cas no 80034-27-1 (Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]-)

• Product Name: Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]-
• CAS No: 80034-27-1
• MF: C₃₂H₂₂O₂
• MW: 438.515888690948
• CID: 725853
• PubChem ID: 323137
• Update Time: 2025-05-21

Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]-
• 9,10-BIS(4-METHOXYPHENYLETHYNYL)ANTHRACENE
• 9,10-bis[2-(4-methoxyphenyl)ethynyl]anthracene
• 9,10-Bis[2-(4-methoxyphenyl)ethynyl]anthracene (ACI)
• Anthracene, 9,10-bis[(4-methoxyphenyl)ethynyl]- (9CI)
• NSC 281969
• DTXSID40314310
• J-650272
• 80034-27-1
• 9,10-Bis((4-methoxyphenyl)ethynyl)anthracene
• 9,10-Bis[(4-methoxyphenyl)ethynyl]anthracene
• NSC281969
• F53434
• NSC-281969
• ANGIOTENSINI,HUMAN

• Inchi： 1S/C32H22O2/c1-33-25-17-11-23(12-18-25)15-21-31-27-7-3-5-9-29(27)32(30-10-6-4-8-28(30)31)22-16-24-13-19-26(34-2)20-14-24/h3-14,17-20H,1-2H3
• InChI Key： SNQCWOHNNKPROH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)#CC1=C2C(C=CC=C2)=C(C#CC2C=CC(OC)=CC=2)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 438.16200
• Monoisotopic Mass: 438.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 6.80980

Additional information on Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]-

Comprehensive Analysis of Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- (CAS No. 80034-27-1)

Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]-, with CAS No. 80034-27-1, is a highly specialized organic compound that has garnered significant attention in materials science and photochemistry. This derivative of anthracene is characterized by its unique molecular structure, featuring two 4-methoxyphenyl ethynyl groups attached to the central anthracene core. Its extended π-conjugation system makes it a promising candidate for applications in organic electronics, luminescent materials, and solar energy conversion.

In recent years, the demand for advanced organic semiconductors has surged, driven by the need for lightweight, flexible, and energy-efficient devices. Researchers are particularly interested in compounds like Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- due to their tunable optoelectronic properties. The compound's ability to absorb and emit light in the visible spectrum makes it suitable for OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. Its high thermal stability and solubility in common organic solvents further enhance its practicality in industrial applications.

The synthesis of Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- typically involves Sonogashira coupling reactions, a widely used method for forming carbon-carbon bonds in conjugated systems. This process ensures high yield and purity, critical for performance in optoelectronic devices. Recent studies have explored modifications to the methoxy groups to fine-tune the compound's bandgap and charge transport properties, addressing common challenges in organic semiconductor design.

Environmental sustainability is a growing concern in material science, and Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- offers potential advantages. Unlike some traditional inorganic semiconductors, this compound is derived from renewable carbon sources and can be processed using low-energy methods. Its compatibility with roll-to-roll manufacturing techniques aligns with the push for greener production processes in the electronics industry.

From a commercial perspective, the market for organic electronic materials is projected to grow exponentially, with compounds like Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- playing a pivotal role. Companies specializing in advanced materials are investing heavily in research to optimize its performance in real-world applications. Questions frequently searched by users, such as "How does Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- improve OLED efficiency?" or "What are the latest breakthroughs in organic photovoltaics?" reflect the compound's relevance in cutting-edge technology.

In summary, Anthracene,9,10-bis[2-(4-methoxyphenyl)ethynyl]- (CAS No. 80034-27-1) represents a fascinating intersection of chemistry and materials engineering. Its versatile properties and alignment with sustainable technology trends position it as a key player in the future of optoelectronics and renewable energy solutions. As research continues to uncover new applications, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.